Cas no 654633-90-6 (L-Phenylalaninamide, N-formyl-L-methionyl-L-leucyl-N-(4-nitrophenyl)-)
654633-90-6 structure
Product Name:L-Phenylalaninamide, N-formyl-L-methionyl-L-leucyl-N-(4-nitrophenyl)-
CAS No:654633-90-6
MF:C27H35N5O6S
MW:557.661705255508
CID:399216
PubChem ID:71375912
Update Time:2025-04-19
L-Phenylalaninamide, N-formyl-L-methionyl-L-leucyl-N-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- L-Phenylalaninamide, N-formyl-L-methionyl-L-leucyl-N-(4-nitrophenyl)-
- (2S)-2-[[(2S)-2-formamido-4-methylsulfanylbutanoyl]amino]-4-methyl-N-[(2S)-1-(4-nitroanilino)-1-oxo-3-phenylpropan-2-yl]pentanamide
- 654633-90-6
- N-Formyl-L-methionyl-L-leucyl-N-(4-nitrophenyl)-L-phenylalaninamide
- DTXSID20798639
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- Inchi: 1S/C27H35N5O6S/c1-18(2)15-23(30-25(34)22(28-17-33)13-14-39-3)27(36)31-24(16-19-7-5-4-6-8-19)26(35)29-20-9-11-21(12-10-20)32(37)38/h4-12,17-18,22-24H,13-16H2,1-3H3,(H,28,33)(H,29,35)(H,30,34)(H,31,36)/t22-,23-,24-/m0/s1
- InChI Key: QLZWFDTUPYXVRP-HJOGWXRNSA-N
- SMILES: S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CC1C=CC=CC=1)=O)CC(C)C)=O)NC=O
Computed Properties
- Exact Mass: 557.23080503g/mol
- Monoisotopic Mass: 557.23080503g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 39
- Rotatable Bond Count: 14
- Complexity: 809
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 188Ų
L-Phenylalaninamide, N-formyl-L-methionyl-L-leucyl-N-(4-nitrophenyl)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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